Cas no 304003-29-0 (6-(prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline)

• Product Name: 6-(prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline
• CAS No: 304003-29-0
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 5013264
• Update Time: 2025-05-26

6-(prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Allyl-6H-indolo[2,3-b]quinoxaline
• 6-(prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline
• IFLab1_005630
• HMS1427P20
• STK894934
• 5-prop-2-enylindolo[2,3-b]quinoxaline
• IDI1_011033
• ST50073277

• Inchi： 1S/C17H13N3/c1-2-11-20-15-10-6-3-7-12(15)16-17(20)19-14-9-5-4-8-13(14)18-16/h2-10H,1,11H2
• InChI Key： CCHYYTZYGPCVGS-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7

Additional information on 6-(prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline

6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 304003-29-0): An Overview of a Promising Compound in Medicinal Chemistry

6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 304003-29-0) is a unique and highly studied compound in the field of medicinal chemistry. This compound, characterized by its complex structure and potential biological activities, has garnered significant attention from researchers and pharmaceutical companies alike. The compound's structure, which includes an indoloquinoxaline scaffold, offers a promising platform for the development of novel therapeutic agents.

The indoloquinoxaline core is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the prop-2-en-1-yl substituent adds an additional layer of complexity and functionality, potentially enhancing the compound's pharmacological properties. Recent studies have explored the diverse biological activities of this compound, including its potential as an anticancer agent, antimicrobial agent, and modulator of cellular signaling pathways.

In the context of cancer research, 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline has shown promising results in inhibiting the growth of various cancer cell lines. Studies have demonstrated that this compound can induce apoptosis and cell cycle arrest in cancer cells, making it a potential candidate for further development as an anticancer drug. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline has also been investigated for its antimicrobial activity. Research has shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism behind its antimicrobial properties is not yet fully understood but is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic processes.

In addition to its direct biological activities, 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline has been explored as a lead compound for the development of novel drug delivery systems. The unique structural features of this compound make it an attractive candidate for conjugation with other therapeutic agents or for incorporation into nanoparticle-based delivery systems. Such approaches can enhance the bioavailability and target specificity of the compound, potentially leading to improved therapeutic outcomes.

The synthesis of 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline has been extensively studied, with several synthetic routes reported in the literature. These methods typically involve multistep processes that allow for the precise control over the substitution pattern and stereochemistry of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

The pharmacokinetic properties of 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further preclinical and clinical evaluation.

In conclusion, 6-(Prop-2-en-1-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 304003-29-0) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential therapeutic uses.